Cas no 1092797-59-5 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine hydrochloride)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine hydrochloride
• CAS No: 1092797-59-5
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 3155568
• PubChem ID: 45791872
• Update Time: 2025-04-21

1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-propylaminehydrochloride
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine hydrochloride
• AKOS015848582
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine;hydrochloride
• Z744593090
• 1092797-59-5
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-amine hydrochloride
• CS-0250573
• 965-618-3
• F2167-2036
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-aminehydrochloride
• 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-propylamine hydrochloride
• EN300-51421

• Inchi： 1S/C11H15NO2.ClH/c1-2-9(12)8-3-4-10-11(7-8)14-6-5-13-10;/h3-4,7,9H,2,5-6,12H2,1H3;1H
• InChI Key： ZDNOQRUYGFPSHZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCOC2C=CC(=CC1=2)C(CC)N

Computed Properties

• Exact Mass: 229.0869564Da
• Monoisotopic Mass: 229.0869564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Melting Point: 200-202 °C

1-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)